Cas no 939761-02-1 (3-TRIFLUOROMETHYL-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE)

• Product Name: 3-TRIFLUOROMETHYL-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE
• CAS No: 939761-02-1
• MF: C₁₂H₁₁F₃
• MW: 212.210953950882
• CID: 1000495
• PubChem ID: 16244679
• Update Time: 2025-04-20

3-TRIFLUOROMETHYL-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE Chemical and Physical Properties

Names and Identifiers

• 3-TRIFLUOROMETHYL-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE
• 2-(trifluoromethyl)-8,9-dihydro-7H-benzo[7]annulene
• 3-(Trifluoromethyl)-6,7-dihydro-5H-benzo[7]annulene
• DTXSID50585796
• 939761-02-1
• DB-294495

• Inchi： 1S/C12H11F3/c13-12(14,15)11-7-6-9-4-2-1-3-5-10(9)8-11/h2,4,6-8H,1,3,5H2
• InChI Key： JUFADTNPMDPPFN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=CCCCC=2C=1)(F)F

Computed Properties

• Exact Mass: 212.08100
• Monoisotopic Mass: 212.08128484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.05490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids